N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzamide

• IUPAC Name: N-[3-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)propyl]benzamide
• InChI: InChI=1S/C19H18N4O2/c24-18-8-7-17(15-9-12-20-13-10-15)22-23(18)14-4-11-21-19(25)16-5-2-1-3-6-16/h1-3,5-10,12-13H,4,11,14H2,(H,21,25)
• InChI Key: JPGCVVNLOKEVSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=NC=C3
• Molecular Formula: C19H18N4O2
• Molecular Weight: 334.4 g/mol

Description

N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as OPB-31121 and belongs to the pyridazinone class of compounds.

Scientific Research Applications

Synthesis and Biological Activities

N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzamide and its derivatives have been explored in various scientific research applications, primarily focusing on their synthesis and biological activities. A notable study by Ashok et al. (2006) demonstrates the synthesis of pyridine derivatives under microwave irradiation conditions. These derivatives, including those related to N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzamide, show diverse biological activities and are found in many natural and synthetic pharmaceutical agents (Ashok, Pallavi, Reddy, & Rao, 2006).

Anti-Tubercular Properties

Research by Srinivasarao et al. (2020) focused on the design and synthesis of substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives as anti-tubercular agents. This study highlights the potential of pyridin-3-yl benzamide derivatives in treating tuberculosis, indicating the broad scope of biomedical applications for these compounds (Srinivasarao et al., 2020).

Molecular Docking and Antimicrobial Activities

Flefel et al. (2018) conducted a study on novel pyridine and fused pyridine derivatives, including those similar to N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzamide, assessing their molecular docking screenings and antimicrobial activities. This research underscores the importance of these compounds in developing new antimicrobial agents (Flefel, El-Sofany, El-Shahat, Naqvi, & Assirey, 2018).

Antiviral Drug Discovery

De Clercq's (2009) review article in the series on antiviral drug discovery discusses various compounds, including pyridine derivatives, for their potential in antiviral therapies. This indicates the significance of N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzamide derivatives in the field of antiviral drug research (De Clercq, 2009).